Gold;thorium

Catalog No.
S16041061
CAS No.
106804-09-5
M.F
Au2Th3
M. Wt
1090.046 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Gold;thorium

CAS Number

106804-09-5

Product Name

Gold;thorium

IUPAC Name

gold;thorium

Molecular Formula

Au2Th3

Molecular Weight

1090.046 g/mol

InChI

InChI=1S/2Au.3Th

InChI Key

GKWDILDNCRIPKU-UHFFFAOYSA-N

Canonical SMILES

[Au].[Au].[Th].[Th].[Th]

Gold;thorium, also known as thorium gold, is a compound that combines the elements gold and thorium. Thorium is a weakly radioactive actinide metal with the atomic number 90, while gold is a well-known precious metal with the atomic number 79. The unique properties of thorium, including its radioactivity and high melting point, combined with the malleability and conductivity of gold, create interesting possibilities for applications in various fields, particularly in nuclear technology and advanced materials science.

, particularly in the presence of halogens. For instance, when thorium reacts with iodine, it can form different iodides such as thorium(II) iodide (ThI2) and thorium(III) iodide (ThI3). The formation of these compounds typically involves reducing thorium tetraiodide (ThI4) with elemental thorium under controlled conditions. The lower iodides can be produced by adjusting reaction times and temperatures, leading to distinct modifications of the compounds, such as α-ThI2, which exhibits a golden luster at specific temperatures .

The synthesis of gold;thorium compounds typically involves several methods:

  • Direct Reaction: Combining elemental gold and thorium under controlled conditions can yield various alloys or intermetallic compounds.
  • Chemical Reduction: Reducing thorium oxides or halides in the presence of gold can lead to the formation of mixed compounds.
  • Electrochemical Methods: Electrolysis of thorium salts in the presence of gold can facilitate the formation of specific gold-thorium compounds.

These methods allow for precise control over the composition and properties of the resulting materials .

Gold;thorium compounds have potential applications in:

  • Nuclear Technology: Thorium's use as a nuclear fuel source is being explored due to its ability to breed fissile material without producing significant amounts of plutonium.
  • Advanced Materials: The unique properties of gold combined with thorium may lead to new materials with enhanced strength and thermal stability.
  • Catalysis: Thorium oxide has been used as an industrial catalyst, and its combination with gold could yield novel catalytic properties beneficial in

Research on the interactions between gold and thorium compounds is limited but suggests that their combination may alter physical properties such as conductivity and thermal stability. Studies indicate that the presence of thorium can influence the electronic structure of gold-based materials, potentially enhancing their performance in certain applications like catalysis or radiation shielding .

Gold;thorium can be compared to several similar compounds based on their elemental constituents:

Compound NameCompositionUnique Features
Gold;uraniumGold + UraniumHigher radioactivity than thorium
Gold;plutoniumGold + PlutoniumSignificant nuclear fission potential
Thorium dioxideThorium + OxygenCommonly used in ceramics and as a nuclear fuel
Thorium carbideThorium + CarbonHigh melting point and thermal stability

Gold;thorium stands out due to its combination of precious metal characteristics with the unique properties of thorium, making it suitable for specialized applications where both conductivity and radioactivity are advantageous .

Exact Mass

1090.04730 g/mol

Monoisotopic Mass

1090.04730 g/mol

Heavy Atom Count

5

Dates

Modify: 2024-08-15

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